3-Methyl-4-[4-(piperidine-1-carbonyl)phenyl]benzoic acid, 95%

• IUPAC Name: 3-methyl-4-[4-(piperidine-1-carbonyl)phenyl]benzoic acid
• InChI: InChI=1S/C20H21NO3/c1-14-13-17(20(23)24)9-10-18(14)15-5-7-16(8-6-15)19(22)21-11-3-2-4-12-21/h5-10,13H,2-4,11-12H2,1H3,(H,23,24)
• InChI Key: UDVQTFPLWSAHRQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)C(=O)O)C2=CC=C(C=C2)C(=O)N3CCCCC3
• Molecular Formula: C20H21NO3
• DSSTOX Substance ID: DTXSID50692277
• Molecular Weight: 323.4 g/mol
• CAS RN: 1261915-96-1

Description

3-Methyl-4-[4-(piperidine-1-carbonyl)phenyl]benzoic acid, 95% (3M4PPCB) is an organic compound composed of three methyl groups, four piperidine-1-carbonyl groups, and one phenyl group attached to a benzoic acid backbone. It is a white powder that is insoluble in water and has a melting point of 140-145°C. 3M4PPCB is a versatile compound that has been used in a variety of scientific research applications.

Scientific Research Applications

3-Methyl-4-[4-(piperidine-1-carbonyl)phenyl]benzoic acid, 95% has been used in a variety of scientific research applications. It has been used in the synthesis of a variety of organic compounds, including molecules with potential therapeutic applications. It has also been used as a catalyst in organic reactions, as a reagent in organic synthesis, and as a starting material for the synthesis of various compounds. In addition, 3-Methyl-4-[4-(piperidine-1-carbonyl)phenyl]benzoic acid, 95% has been used in the synthesis of peptide-based compounds, as well as in the synthesis of biologically active molecules.

Mechanism of Action

3-Methyl-4-[4-(piperidine-1-carbonyl)phenyl]benzoic acid, 95% acts as a catalyst in organic reactions, aiding in the formation of a variety of organic compounds. It is able to activate molecules, allowing for the formation of new molecules. In addition, 3-Methyl-4-[4-(piperidine-1-carbonyl)phenyl]benzoic acid, 95% can form hydrogen bonds with molecules, allowing for the formation of new molecules and/or the alteration of existing molecules.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-Methyl-4-[4-(piperidine-1-carbonyl)phenyl]benzoic acid, 95% are largely unknown. However, it is thought to be non-toxic and is not known to have any adverse effects on humans or animals.

Advantages and Limitations for Lab Experiments

3-Methyl-4-[4-(piperidine-1-carbonyl)phenyl]benzoic acid, 95% has several advantages when used in lab experiments. It is a versatile compound that can be used in a variety of scientific research applications. In addition, it is relatively stable and has a relatively low melting point, making it easy to handle in the lab. However, it is insoluble in water, making it difficult to use in aqueous solutions.

Future Directions

There are a variety of potential future directions for the use of 3-Methyl-4-[4-(piperidine-1-carbonyl)phenyl]benzoic acid, 95%. It could be used to synthesize a variety of organic compounds, including those with potential therapeutic applications. In addition, it could be used to synthesize peptide-based compounds and biologically active molecules. Furthermore, it could be used to synthesize novel compounds that could be used in drug discovery and development. Additionally, it could be used in the synthesis of new catalysts or reagents for use in organic reactions. Finally, it could be used in the development of new materials with unique properties.

Synthesis Methods

3-Methyl-4-[4-(piperidine-1-carbonyl)phenyl]benzoic acid, 95% can be synthesized through a multi-step process involving the reaction of 4-hydroxybenzaldehyde with piperidine-1-carbonyl chloride in the presence of a base, followed by reaction with 3-methylbenzyl bromide in the presence of a base, and finally, reaction with sodium hydroxide. The final product is a white crystalline powder that is 95% pure.